N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H18N2O5/c1-23-16(15-9-12-5-2-3-7-14(12)25-15)11-20-18(22)17(21)19-10-13-6-4-8-24-13/h2-9,16H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: DJKBHKKFXZRPCM-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NCC1=CC=CO1)C2=CC3=CC=CC=C3O2
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide, also known as BFOA, is a synthetic compound that has been studied for its potential applications in scientific research. BFOA is a member of the oxalamide family, which has been shown to have a variety of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Benzofuran and furan derivatives are notable for their synthetic versatility and have been utilized in various chemical syntheses, including the preparation of pyridylmethanol derivatives, which show inhibitory activity against the aromatase enzyme. Such compounds are synthesized using efficient procedures and evaluated for their potential as medicinal chemistry targets (Saberi, Shah, & Simons, 2005).

• Novel furanyl derivatives isolated from the red seaweed Gracilaria opuntia have been identified, showcasing the discovery of natural products with potential pharmacological activities. These compounds highlight the diversity of chemical structures and biological activities accessible through natural product research (Makkar & Chakraborty, 2018).

Pharmacological Applications

• Research into benzofuran analogues has led to the discovery of new classes of compounds with biological activity, such as GABAB-receptor antagonists. These studies underscore the potential of benzofuran derivatives in developing novel therapeutics for neurological conditions (Kerr, Ong, Johnston, Berthelot, Debaert, & Vaccher, 1989).

• Furan derivatives have also been explored for their anti-inflammatory and antioxidative properties, demonstrating the wide-ranging potential of these compounds in addressing inflammatory disorders and oxidative stress (Makkar & Chakraborty, 2018).

Material Science and Other Applications

• The conversion of furan to benzofuran derivatives in the presence of Bronsted acid catalysts highlights the potential of furan compounds in material science, particularly in the synthesis of value-added chemicals or biofuels from biomass-derived furan (Hu, Jiang, Kadarwati, Dong, & Li, 2016).